![molecular formula C10H16N2O2 B2912274 ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate CAS No. 39658-15-6](/img/structure/B2912274.png)
ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate, also known as Ethyl 1-methyl-3-propyl-1H-pyrazole-5-carboxylate, is a chemical compound with the molecular formula C10H16N2O2 . It is an intermediate for the synthesis of Sildenafil, a phosphodiesterase V inhibitor .
Synthesis Analysis
The synthesis of ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate and its analogues has been reported in the literature . It is synthesized through a series of reactions involving acetylenic ketones and methylhydrazine or aryl hydrazines in ethanol . This process involves the sequential formation of ketones, β-diketones, and subsequent heterocyclization with hydrazine .Molecular Structure Analysis
The molecular structure of ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate is characterized by a pyrazole ring substituted with ethyl, methyl, and propyl groups . The InChI code for this compound is 1S/C10H16N2O2/c1-4-6-8-7-9 (12 (3)11-8)10 (13)14-5-2/h7H,4-6H2,1-3H3 .Physical And Chemical Properties Analysis
Ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate is a light yellow liquid . It has a molecular weight of 196.25 Da . The compound is stable under normal conditions and should be stored at room temperature .Scientific Research Applications
Medicinal Chemistry and Drug Discovery
Ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate serves as a valuable scaffold for designing novel pharmaceutical compounds. Researchers have explored its potential in drug discovery due to its structural versatility and biological activity. Some notable applications include:
- Antibacterial Agents : Derivatives of this pyrazole scaffold have demonstrated antibacterial properties, making them promising candidates for combating bacterial infections .
- Anti-Inflammatory Drugs : Certain ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate derivatives exhibit anti-inflammatory effects, which could contribute to the development of new anti-inflammatory medications .
- Analgesics : Researchers have investigated pyrazole derivatives for their pain-relieving properties, potentially leading to improved analgesic drugs .
- Anticancer Compounds : The pyrazole scaffold has been explored as a platform for developing anticancer agents. These compounds may inhibit tumor growth or enhance chemotherapy efficacy .
- Herbicides : Scientists have studied pyrazole-based herbicides for weed control in agriculture. These compounds may selectively target unwanted plants while sparing crops .
- Insecticides : Ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate derivatives could serve as insecticides, protecting crops from pests and enhancing agricultural productivity .
Coordination Chemistry and Metal Complexes
Pyrazole derivatives are known for their ability to coordinate with metal ions, forming stable complexes. This property has implications in various fields:
- Catalysis : Researchers have explored pyrazole-metal complexes as catalysts in chemical reactions. These complexes can enhance reaction rates and selectivity .
- Bioinorganic Chemistry : The interaction of pyrazole derivatives with metal ions is relevant to understanding biological processes involving metalloenzymes and metalloproteins .
Organometallic Chemistry
Ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate derivatives can participate in organometallic reactions, leading to interesting applications:
- Transition Metal Complexes : These compounds can form stable complexes with transition metals, influencing their reactivity and properties .
- C-H Activation : Pyrazole-based ligands play a role in C-H activation reactions, which are essential in synthetic chemistry .
Green Synthesis and Sustainable Chemistry
Researchers have explored environmentally friendly methods for synthesizing pyrazole derivatives:
- Microwave-Assisted Synthesis : Ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate can be efficiently synthesized using microwave irradiation, reducing reaction times and energy consumption .
- Multicomponent Reactions : Strategies like multicomponent reactions allow for the rapid assembly of pyrazole scaffolds, contributing to sustainable synthesis .
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation, serious eye irritation, and respiratory irritation . Therefore, appropriate safety measures should be taken while handling this compound, including wearing protective gloves, clothing, and eye/face protection .
Mechanism of Action
Target of Action
Ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate is an intermediate in the synthesis of Sildenafil , a phosphodiesterase V inhibitor . This suggests that the compound’s primary target could be the phosphodiesterase V enzyme .
Mode of Action
This inhibition could result in an increase in cyclic guanosine monophosphate (cGMP) levels, leading to smooth muscle relaxation and vasodilation, similar to the action of Sildenafil .
Biochemical Pathways
The compound likely affects the cGMP-specific phosphodiesterase type 5 (PDE5) pathway . By inhibiting PDE5, it prevents the degradation of cGMP, leading to an increase in cGMP levels. This, in turn, activates protein kinase G, which leads to a decrease in intracellular calcium levels and smooth muscle relaxation .
Pharmacokinetics
These could include good absorption, metabolism by hepatic enzymes, and excretion in the feces and urine .
Result of Action
The molecular and cellular effects of the compound’s action would likely involve an increase in cGMP levels, leading to smooth muscle relaxation and vasodilation . This could potentially be used to treat conditions like erectile dysfunction and pulmonary arterial hypertension, similar to Sildenafil.
properties
IUPAC Name |
ethyl 5-methyl-2-propylpyrazole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-4-6-12-9(7-8(3)11-12)10(13)14-5-2/h7H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPDLMFFGOHZYEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=CC(=N1)C)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 3-methyl-1-propyl-1H-pyrazole-5-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.